(3E)-1-[[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-methylamino]-3-(dimethylaminomethylidene)urea

• IUPAC Name: (3E)-1-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-methylamino]-3-(dimethylaminomethylidene)urea
• InChI: InChI=1S/C11H13ClF3N5O/c1-19(2)6-17-10(21)18-20(3)9-8(12)4-7(5-16-9)11(13,14)15/h4-6H,1-3H3,(H,18,21)/b17-6+
• InChI Key: KTVPLEYGNXTEBY-UBKPWBPPSA-N
• Canonical SMILES: CN(C)C=NC(=O)NN(C)C1=C(C=C(C=N1)C(F)(F)F)Cl
• Isomeric SMILES: CN(C)/C=N/C(=O)NN(C)C1=C(C=C(C=N1)C(F)(F)F)Cl
• Molecular Formula: C11H13ClF3N5O
• Molecular Weight: 323.70 g/mol

Description

(3E)-1-[[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-methylamino]-3-(dimethylaminomethylidene)urea is a useful research compound. Its molecular formula is C11H13ClF3N5O and its molecular weight is 323.7 g/mol. The purity is usually 95%.
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Scientific Research Applications

Electrochemical Surface Finishing and Energy Storage Technology

The compound (3E)-1-[[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-methylamino]-3-(dimethylaminomethylidene)urea is part of a broader class of chemicals that may have applications in electrochemical technologies. Research indicates that haloaluminate room-temperature ionic liquids (RTILs) and their mixtures, which could include similar urea derivatives, are increasingly used in electroplating and energy storage technologies. The advancements in handling these substances have opened new avenues for their application in state-of-the-art electrochemical technologies (Tsuda, Stafford, & Hussey, 2017).

Urease Inhibitors and Agricultural Applications

Urease inhibitors play a significant role in agriculture by reducing nitrogen loss from urea-based fertilizers, thereby improving nitrogen use efficiency and crop productivity. The specific compound may have properties similar to known urease inhibitors, making it a candidate for research in this field. Studies on urease and nitrification inhibitors show that they can significantly enhance crop yields and nitrogen utilization, suggesting potential agricultural applications for similar compounds (Abalos et al., 2014).

Potential in Drug Design

Ureas, including the specific compound mentioned, have unique hydrogen-binding capabilities that make them valuable in drug-target interactions. Research into various urea derivatives has highlighted their broad range of bioactivities, including modulation of selectivity, stability, toxicity, and pharmacokinetic profiles in lead molecules. This suggests that (3E)-1-[[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-methylamino]-3-(dimethylaminomethylidene)urea could be explored for its potential applications in medicinal chemistry and drug design (Jagtap et al., 2017).